Btk-IN-36

• Molecular Formula: C26H21N7O2
• Molecular Weight: 463.5 g/mol
• InChI: InChI=1S/C26H21N7O2/c1-3-6-20(34)31-18-13-33-23(15(18)2)21(22-24(27)29-14-30-25(22)33)16-8-10-17(11-9-16)26(35)32-19-7-4-5-12-28-19/h4-5,7-12,14,18H,2,13H2,1H3,(H,31,34)(H2,27,29,30)(H,28,32,35)/t18-/m1/s1
• InChIKey: XYIAKMUBMAXSKZ-GOSISDBHSA-N

Btk-IN-36 (S-016) – Potent, Highly Selective Irreversible BTK Inhibitor for B-Cell Malignancy Research and Procurement Evaluation

Btk-IN-36 (S-016) is a novel irreversible inhibitor of Bruton's tyrosine kinase (BTK) characterized by a unique tricyclic core scaffold [1]. It demonstrates potent biochemical inhibition of BTK with an IC₅₀ of 0.5 nM [1]. As an irreversible covalent inhibitor, it forms a bond with the cysteine 481 (C481) residue within the ATP-binding pocket of BTK, a mechanism shared with the first-in-class agent ibrutinib [1]. Its primary application is in preclinical research focused on B-cell malignancies, particularly diffuse large B-cell lymphoma (DLBCL) and models of acquired resistance to BTK inhibition [1]. The compound is commercially available for research use, often referenced by its CAS number 2502301-31-5 [1].

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Target engagement Irreversible covalent BTK inhibitor (C481); research-grade tool compound

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Pathway specificity Reported narrower kinase selectivity profile for B-cell receptor signaling studies

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Research fit Supports kinase selectivity assay workflows and DLBCL model-response studies

• [1] Li, Y., et al. (2024). Discovery of a novel BTK inhibitor S-016 and identification of a new strategy for the treatment of lymphomas including BTK inhibitor-resistant lymphomas. *Acta Pharmacologica Sinica*, 45(10), 2163–2173. View Source

Why Generic Substitution of Btk-IN-36 Fails: The Critical Role of Differential Selectivity and In Vivo Potency in BTK Inhibitor Procurement

Generic substitution of BTK inhibitors in a research or preclinical development context is not scientifically sound due to substantial differences in kinase selectivity profiles and resultant in vivo efficacy. While many compounds share a common target and covalent binding mechanism, the first-generation inhibitor ibrutinib is known to exhibit relatively low selectivity, leading to significant off-target effects [1]. In contrast, Btk-IN-36 (S-016) demonstrates superior kinase selectivity, which translates to better tolerability and, crucially, superior tumor growth inhibition in xenograft models at equivalent doses [1]. Furthermore, the emergence of resistance mutations like BTK C481F and A428D affects different inhibitors to varying degrees, making direct interchangeability without validation a high-risk endeavor for generating robust and reproducible data [1]. Therefore, compound selection must be driven by specific, quantifiable performance metrics rather than general class membership.

Attribute

Btk-IN-36

Ibrutinib

Kinase selectivity

Narrower profile; reduced TXK, BMX, EGFR inhibition

Broader off-target activity may shift pathway readouts

Cellular response

Distinct antiproliferative profile in ABC-DLBCL models

Different potency and mutation susceptibility context

Scaffold chemistry

Tricyclic core; unique kinase fingerprint

Pyrazolopyrimidine scaffold

• [1] Li, Y., et al. (2024). Discovery of a novel BTK inhibitor S-016 and identification of a new strategy for the treatment of lymphomas including BTK inhibitor-resistant lymphomas. *Acta Pharmacologica Sinica*, 45(10), 2163–2173. View Source

Btk-IN-36 Product-Specific Quantitative Evidence Guide: Head-to-Head Comparison Data Against Ibrutinib for Scientific Selection

Biochemical Potency of Btk-IN-36 vs. Ibrutinib: Comparable IC₅₀ Values in Enzymatic Assays

In a direct head-to-head biochemical kinase activity assay, Btk-IN-36 (S-016) exhibits potent BTK inhibition with an IC₅₀ of 0.5 nM. This is comparable to the first-generation BTK inhibitor ibrutinib, which showed an IC₅₀ of 0.4 nM under the same experimental conditions [1]. This confirms that Btk-IN-36 has similar on-target binding affinity to the clinically established benchmark.

BTK IC₅₀ (ELISA)

Head-to-head

Btk-IN-36: 0.5 nM
vs Ibrutinib: 0.4 nM

Reported comparable target engagement

Identical recombinant BTK assay conditions

Evidence Dimension	Biochemical BTK Inhibition (IC₅₀)
Target Compound Data	0.5 nM
Comparator Or Baseline	Ibrutinib (0.4 nM)
Quantified Difference	0.1 nM higher IC₅₀
Conditions	In vitro kinase activity assay using an enzyme-linked immunosorbent assay (ELISA) method

Why This Matters

This data confirms that Btk-IN-36 achieves potent on-target engagement at sub-nanomolar concentrations, establishing it as a credible alternative to ibrutinib for BTK-dependent mechanistic studies.

• [1] Li, Y., et al. (2024). Discovery of a novel BTK inhibitor S-016 and identification of a new strategy for the treatment of lymphomas including BTK inhibitor-resistant lymphomas. *Acta Pharmacologica Sinica*, 45(10), 2163–2173. View Source

Cellular Antiproliferative Efficacy of Btk-IN-36: Superior Potency Over Ibrutinib in DLBCL Cell Lines

In cellular assays using diffuse large B-cell lymphoma (DLBCL) cell lines, Btk-IN-36 demonstrated significantly higher antiproliferative potency compared to ibrutinib. The IC₅₀ values for Btk-IN-36 were 0.55 nM in OCI-LY10 cells and 0.70 nM in TMD8 cells. In contrast, ibrutinib required much higher concentrations to achieve the same effect, with IC₅₀ values of 1.56 nM and 2.15 nM in these respective cell lines [1]. This represents a 2.8-fold and 3.1-fold improvement in potency for Btk-IN-36 over ibrutinib in these models.

Kinase Selectivity

Head-to-head

Narrower profile; reduced TXK, BMX, EGFR inhibition at 1 µM in 403-kinase panel

Supports BTK-specific pathway interpretation

Selectivity fingerprint may differ from class-level profiles

Evidence Dimension	Cellular Antiproliferation (IC₅₀)
Target Compound Data	OCI-LY10: 0.55 nM; TMD8: 0.70 nM
Comparator Or Baseline	Ibrutinib (OCI-LY10: 1.56 nM; TMD8: 2.15 nM)
Quantified Difference	2.8-fold (OCI-LY10) and 3.1-fold (TMD8) lower IC₅₀
Conditions	72-hour Cell Counting Kit-8 (CCK-8) assay on OCI-LY10 (ABC-DLBCL) and TMD8 (ABC-DLBCL) cell lines

Why This Matters

This superior cellular potency indicates that Btk-IN-36 is more effective at suppressing lymphoma cell growth at lower concentrations, making it a preferred choice for in vitro studies requiring robust target modulation and efficient use of compound.

• [1] Li, Y., et al. (2024). Discovery of a novel BTK inhibitor S-016 and identification of a new strategy for the treatment of lymphomas including BTK inhibitor-resistant lymphomas. *Acta Pharmacologica Sinica*, 45(10), 2163–2173. View Source

Enhanced Kinase Selectivity Profile of Btk-IN-36: Reduced Off-Target Activity vs. Ibrutinib

A comparative kinase profiling study revealed that Btk-IN-36 possesses a superior selectivity profile relative to ibrutinib. When screened against a panel of 403 kinases, Btk-IN-36 targeted a limited number, indicating high specificity [1]. In a head-to-head ELISA assay against a panel of kinases known to be inhibited by ibrutinib (including TXK, EGFR, ErbB2, ErbB4, TEC, BMX, BLK, and ITK), Btk-IN-36 at 1 µM showed either comparable or diminished potency, and exhibited no apparent inhibition against several other kinases targeted by ibrutinib [1].

Cellular IC₅₀ (DLBCL)

Head-to-head

OCI-LY10: 0.55 nM (2.8-fold lower)
TMD8: 0.70 nM (3.1-fold lower)

Supports cell-model response interpretation

ABC-DLBCL antiproliferative assay

Evidence Dimension	Off-Target Kinase Inhibition
Target Compound Data	Reduced or absent inhibition of several kinases (e.g., EGFR, ITK) at 1 µM
Comparator Or Baseline	Ibrutinib (potent inhibition of a broader panel, including EGFR, ITK, TXK, etc.)
Quantified Difference	Qualitatively superior selectivity; no inhibition of key off-targets
Conditions	ELISA assay at 1 µM compound concentration; kinase profiling against a 403-kinase panel

Why This Matters

This improved selectivity profile suggests Btk-IN-36 will have fewer off-target effects in complex biological systems, leading to cleaner phenotypic readouts in cell-based assays and potentially better tolerability in preclinical in vivo models compared to ibrutinib.

• [1] Li, Y., et al. (2024). Discovery of a novel BTK inhibitor S-016 and identification of a new strategy for the treatment of lymphomas including BTK inhibitor-resistant lymphomas. *Acta Pharmacologica Sinica*, 45(10), 2163–2173. View Source

In Vivo Antitumor Efficacy of Btk-IN-36: Superior Tumor Growth Inhibition vs. Ibrutinib in DLBCL Xenograft Models

In an OCI-LY10 xenograft mouse model of DLBCL, daily oral administration of Btk-IN-36 demonstrated dose-dependent tumor suppression. Notably, treatment with 30 mg/kg Btk-IN-36 for 21 days resulted in a Tumor Growth Inhibition (TGI) rate of 78.4%. This was superior to the efficacy observed with the same dose of ibrutinib, which achieved a TGI of 62.9% [1]. A similar trend of superior efficacy for Btk-IN-36 was also observed in a TMD8 xenograft model [1].

In Vivo Tumor Response

Head-to-head

Comparable tumor suppression at 30 mg/kg oral dosing; dose-dependent BTK phosphorylation inhibition

Supports in vivo model-response context

OCI-LY10 xenograft; NOD-SCID mice

Evidence Dimension	In Vivo Tumor Growth Inhibition (TGI)
Target Compound Data	78.4% TGI
Comparator Or Baseline	Ibrutinib (62.9% TGI)
Quantified Difference	15.5% absolute improvement in TGI
Conditions	OCI-LY10 DLBCL xenograft model in NOD-SCID mice; 30 mg/kg daily oral administration for 21 days

Why This Matters

This in vivo data provides critical justification for selecting Btk-IN-36 over ibrutinib for preclinical animal studies, as it demonstrates a quantifiably better therapeutic window and efficacy at equivalent dosing, likely due to its improved selectivity and cellular potency.

• [1] Li, Y., et al. (2024). Discovery of a novel BTK inhibitor S-016 and identification of a new strategy for the treatment of lymphomas including BTK inhibitor-resistant lymphomas. *Acta Pharmacologica Sinica*, 45(10), 2163–2173. View Source

Distinct Structural Scaffold of Btk-IN-36: A Unique Tricyclic Core for Differentiated Intellectual Property

Btk-IN-36 (S-016) is distinguished by a unique tricyclic core structure, which differentiates it from the chemical scaffolds of first- and second-generation covalent BTK inhibitors like ibrutinib (diphenylpyrimidine core) and acalabrutinib (butynamide core) [1]. This structural novelty is the basis for its distinct intellectual property position and may contribute to its differential kinase selectivity and binding kinetics.

Scaffold Architecture

Class-level

Unique tricyclic core; covalent bond to C481 via acrylamide

Structurally distinct chemotype for probe studies

Molecular docking evidence; distinct from pyrazolopyrimidine

Evidence Dimension	Core Chemical Scaffold
Target Compound Data	Unique tricyclic core
Comparator Or Baseline	Ibrutinib (diphenylpyrimidine core); Acalabrutinib (butynamide core)
Quantified Difference	Qualitatively distinct scaffold class
Conditions	Structural analysis from published chemical series

Why This Matters

For research programs focused on novel IP generation, chemical biology, or the development of follow-on compounds, Btk-IN-36 offers a structurally distinct starting point, enabling studies of structure-activity relationships (SAR) and target engagement that are not possible with existing, chemically similar BTK inhibitors.

• [1] Li, Y., et al. (2024). Discovery of a novel BTK inhibitor S-016 and identification of a new strategy for the treatment of lymphomas including BTK inhibitor-resistant lymphomas. *Acta Pharmacologica Sinica*, 45(10), 2163–2173. View Source

Optimal Research and Industrial Application Scenarios for Btk-IN-36 Based on Quantified Differentiation Evidence

Direct Replacement of Ibrutinib in Cellular and In Vivo DLBCL Models to Achieve Superior Potency and Efficacy

Given the 2.8- to 3.1-fold improvement in cellular antiproliferative potency and the 15.5% absolute improvement in in vivo tumor growth inhibition compared to ibrutinib at equivalent dosing [1], Btk-IN-36 is the superior choice for any research program seeking to replace ibrutinib as a standard BTK inhibitor in OCI-LY10 or TMD8 DLBCL models. This substitution directly enhances model sensitivity and increases the therapeutic window observed in preclinical studies.

Investigations of BTK-Dependent Signaling Where Off-Target Kinase Effects Must Be Minimized

In studies aiming to isolate BTK-specific signaling events—such as B-cell receptor (BCR) pathway activation or chemotaxis—the improved kinase selectivity of Btk-IN-36 over ibrutinib [1] makes it the preferred reagent. Its lack of activity against kinases like EGFR and ITK ensures that observed phenotypes are more confidently attributed to BTK inhibition alone, reducing the need for rescue experiments with alternative inhibitors.

Development of Novel BTK Inhibitor Analogs Based on a Unique Tricyclic Scaffold

Btk-IN-36's unique tricyclic core structure [1] provides a structurally novel intellectual property space for medicinal chemistry programs. This makes it an ideal lead compound or starting scaffold for organizations seeking to develop new chemical entities with a differentiated profile from the crowded field of ibrutinib and acalabrutinib analogs.

Mechanistic Studies of Acquired BTK Inhibitor Resistance

Research focused on understanding and overcoming resistance mechanisms, such as the BTK C481F or A428D mutations, can utilize Btk-IN-36 as a tool compound. As demonstrated in the primary publication, Btk-IN-36 is subject to these resistance mutations, and the study has already established and characterized Btk-IN-36-resistant cell lines [1]. This provides a validated experimental system for screening next-generation inhibitors or combination therapies designed to circumvent this common mode of therapeutic failure.

Application

Selection Property

Validation Focus

B-cell receptor signaling studies

Kinase selectivity profile

BTK-specific pathway interpretation

ABC-DLBCL cell-model studies

Cellular response potency context

DLBCL antiproliferative endpoint review

Chemical probe validation (SAR)

Scaffold chemotype divergence

Orthogonal target engagement confirmation

Resistance mechanism studies

Selectivity-mutation interaction context

Resistance-emergence endpoint monitoring

• [1] Li, Y., et al. (2024). Discovery of a novel BTK inhibitor S-016 and identification of a new strategy for the treatment of lymphomas including BTK inhibitor-resistant lymphomas. *Acta Pharmacologica Sinica*, 45(10), 2163–2173. View Source